Cas no 896022-88-1 (2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 896022-88-1
• MF: C₁₈H₁₄F₂N₄O₂S₂
• MW: 420.456167697906
• CID: 6500597
• Update Time: 2025-10-29

2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 2-fluoro-N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• Benzamide, 2-fluoro-N-[5-[[2-[[(4-fluorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C18H14F2N4O2S2/c19-12-7-5-11(6-8-12)9-21-15(25)10-27-18-24-23-17(28-18)22-16(26)13-3-1-2-4-14(13)20/h1-8H,9-10H2,(H,21,25)(H,22,23,26)
• InChI Key： QVKDGVISWYGGHR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NCC2=CC=C(F)C=C2)=O)S1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Compound CAS No 896022-88-1: 2-Fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

The compound with CAS No 896022-88-1, known as 2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazole ring system, which is known for its versatility in chemical reactions and biological activities.

The thiadiazole core of this molecule is a five-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The presence of fluorine atoms in the structure further enhances its electronic properties, making it an attractive candidate for drug design and material science applications. Recent studies have highlighted the importance of thiadiazole-containing compounds in the development of new pharmaceutical agents due to their ability to interact with various biological targets.

One of the most notable aspects of this compound is its fluorinated benzamide group, which plays a crucial role in modulating its pharmacokinetic properties. Fluorination is a common strategy in drug design to improve bioavailability and metabolic stability, as demonstrated in several FDA-approved medications. The methylcarbamoyl group attached to the thiadiazole ring adds another layer of functionality, potentially enabling interactions with protein targets or enhancing solubility.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and computational modeling. These studies have provided valuable insights into its electronic structure and reactivity, paving the way for its application in areas such as antimicrobial agents, anti-inflammatory drugs, and cancer therapy. For instance, preliminary in vitro assays have shown promising activity against various bacterial strains, suggesting its potential as an antibacterial agent.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The thiadiazole moiety is known to exhibit nonlinear optical properties, making it a candidate for applications in optoelectronic devices. Recent advancements in nanotechnology have further expanded the scope of such compounds by incorporating them into nanomaterials for enhanced performance in electronic applications.

The synthesis of 2-fluoro-N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by utilizing environmentally friendly reagents and catalytic systems, aligning with the growing emphasis on green chemistry practices.

Furthermore, computational studies have been instrumental in predicting the biological activity of this compound. By employing molecular docking simulations and quantum mechanical calculations, scientists have gained a deeper understanding of its interaction with target proteins at the molecular level. These studies have revealed that the compound exhibits strong binding affinity towards certain enzymes associated with inflammatory diseases and cancer progression.

In conclusion, CAS No 896022-88-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both pharmaceutical research and material science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in modern chemistry.